Cas no 679797-46-7 (3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-ylacetic acid)
3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- [3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]-acetic acid
- HMS1741B15
- [3-(ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetic acid
- AKOS000118358
- CS-0234564
- Z99600472
- EN300-14332
- LS-02454
- 2-(3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl)acetic acid
- MFCD07339357
- SB63413
- 2-(3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl)aceticacid
- 2-(3-ethoxycarbonyl-2,5-dimethylpyrrol-1-yl)acetic acid
- 679797-46-7
- 2-[3-(ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetic acid
- ALBB-006814
- STK504138
- [3-(ethoxycarbonyl)-2,5-dimethylpyrrol-1-yl]acetic acid
- G54798
- 3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-ylacetic acid
-
- MDL: MFCD07339357
- Inchi: 1S/C11H15NO4/c1-4-16-11(15)9-5-7(2)12(8(9)3)6-10(13)14/h5H,4,6H2,1-3H3,(H,13,14)
- InChI Key: FEPDGYZIZNYFGD-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(C)N(CC(=O)O)C=1C)=O
Computed Properties
- Exact Mass: 225.10010796g/mol
- Monoisotopic Mass: 225.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 68.5Ų
3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E895068-100mg |
[3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-yl]acetic acid |
679797-46-7 | 100mg |
$98.00 | 2023-05-18 | ||
| TRC | E895068-250mg |
[3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-yl]acetic acid |
679797-46-7 | 250mg |
$196.00 | 2023-05-18 | ||
| TRC | E895068-500mg |
[3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-yl]acetic acid |
679797-46-7 | 500mg |
$299.00 | 2023-05-18 | ||
| TRC | E895068-1g |
[3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-yl]acetic acid |
679797-46-7 | 1g |
$425.00 | 2023-05-18 | ||
| abcr | AB317191-500 mg |
[3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetic acid; 95% |
679797-46-7 | 500MG |
€254.60 | 2023-02-04 | ||
| abcr | AB317191-1 g |
[3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetic acid; 95% |
679797-46-7 | 1g |
€322.50 | 2023-04-26 | ||
| abcr | AB317191-5 g |
[3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetic acid; 95% |
679797-46-7 | 5g |
€907.00 | 2023-04-26 | ||
| Chemenu | CM470621-1g |
[3-(ETHOXYCARBONYL)-2,5-DIMETHYL-1H-PYRROL-1-YL]ACETIC ACID |
679797-46-7 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Chemenu | CM470621-5g |
[3-(ETHOXYCARBONYL)-2,5-DIMETHYL-1H-PYRROL-1-YL]ACETIC ACID |
679797-46-7 | 95%+ | 5g |
$*** | 2023-03-29 | |
| Enamine | EN300-14332-0.05g |
2-[3-(ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]acetic acid |
679797-46-7 | 95% | 0.05g |
$111.0 | 2023-02-09 |
3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-ylacetic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-ylacetic acid
Research Briefing on 3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-ylacetic acid (CAS: 679797-46-7)
3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-ylacetic acid (CAS: 679797-46-7) is a pyrrole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique pyrrole core and ester functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the design of novel therapeutic agents, particularly in the context of anti-inflammatory and antimicrobial applications.
One of the key areas of interest is the compound's utility as a building block in the synthesis of heterocyclic compounds. Pyrrole derivatives are known for their diverse pharmacological activities, and the presence of the ethoxycarbonyl and acetic acid moieties in this molecule enhances its reactivity and potential for further functionalization. Recent research has demonstrated its efficacy in the preparation of pyrrole-based inhibitors targeting specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2).
In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-ylacetic acid as a precursor to develop a series of COX-2 inhibitors with improved selectivity and reduced gastrointestinal side effects. The study highlighted the compound's role in facilitating the introduction of additional pharmacophores, thereby enhancing the binding affinity and specificity of the resulting inhibitors. The findings suggest that this pyrrole derivative could be a valuable tool in the design of next-generation anti-inflammatory drugs.
Another notable application of this compound is in the field of antimicrobial research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of pyrrole-containing analogs with potent activity against multidrug-resistant bacterial strains. The researchers attributed the enhanced antimicrobial properties to the synergistic effects of the pyrrole ring and the acetic acid side chain, which improved membrane permeability and target engagement. These results underscore the potential of 3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-ylacetic acid as a scaffold for developing new antibiotics.
Beyond its pharmacological applications, this compound has also been investigated for its role in chemical biology. Its ability to undergo selective modifications makes it a useful probe for studying enzyme mechanisms and protein-ligand interactions. For instance, a 2021 study in ACS Chemical Biology employed this molecule to develop fluorescent probes for real-time monitoring of enzymatic activity in live cells. The study demonstrated the compound's compatibility with bioorthogonal chemistry, enabling its use in complex biological systems.
In summary, 3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-ylacetic acid (CAS: 679797-46-7) represents a promising intermediate in pharmaceutical and chemical biology research. Its versatility in drug design, antimicrobial applications, and chemical probe development highlights its broad utility. Future studies may further explore its potential in targeted drug delivery systems and as a component of multifunctional therapeutics. As research progresses, this compound is likely to remain a focal point in the development of innovative therapeutic strategies.
679797-46-7 (3-(Ethoxycarbonyl)-2,5-dimethyl-1h-pyrrol-1-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)